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Compound of Interest

Compound Name: 4-Bromophenol

Cat. No.: B116583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the purification of 4-Bromophenol using

vacuum distillation. This technique is essential for obtaining high-purity 4-Bromophenol, a
critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] By

lowering the boiling point, vacuum distillation prevents the thermal decomposition that can

occur at atmospheric pressure, ensuring a higher quality final product.

Key Data and Physical Properties
A thorough understanding of 4-Bromophenol's physical properties is crucial for a successful

purification. The following table summarizes its key characteristics.
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Property Value

Molecular Formula C₆H₅BrO[1][2]

Molecular Weight 173.01 g/mol [1]

Appearance
White to off-white crystalline solid with a

phenolic odor[1][3]

Melting Point 61-67 °C[1][2]

Boiling Point (atm) 235-238 °C[1][2][3]

Boiling Point (vac) 145-150 °C at 25-30 mmHg[4]

Solubility
Slightly soluble in water; soluble in ethanol,

ether, and chloroform[1]

Density Approximately 1.84 g/cm³[3][5]

Safety Precautions
4-Bromophenol is a hazardous substance and must be handled with appropriate safety

measures in a well-ventilated fume hood.

Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[6] Causes skin and eye

irritation.[7][8]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, chemical-resistant gloves, and a lab coat.[7]

Handling: Avoid creating dust. Wash hands thoroughly after handling.[7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[7][8]

First Aid: In case of contact with eyes or skin, flush with plenty of water for at least 15

minutes and seek medical attention.[7] If ingested, do not induce vomiting and seek

immediate medical attention.[7]
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Experimental Protocol: Vacuum Distillation of 4-
Bromophenol
This protocol details the step-by-step procedure for the purification of 4-Bromophenol using

vacuum distillation.

Materials:

Crude 4-Bromophenol

Round-bottom flask

Claisen adapter

Short path distillation head with condenser and vacuum connection

Thermometer and adapter

Receiving flasks

Heating mantle with a magnetic stirrer

Magnetic stir bar

Vacuum pump (with a vacuum trap)

Manometer

Glass wool or aluminum foil for insulation

Grease for glass joints

Thick-walled vacuum tubing

Procedure:

Apparatus Assembly:
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Inspect all glassware for cracks or defects before assembly.

Place a magnetic stir bar in the round-bottom flask.

Add the crude 4-Bromophenol to the flask, filling it to no more than half its volume.

Grease all ground-glass joints to ensure a tight seal.[9]

Assemble the distillation apparatus as shown in the workflow diagram below. A Claisen

adapter is recommended to prevent bumping.[9]

Ensure the thermometer bulb is positioned just below the side arm of the distillation head

to accurately measure the temperature of the vapor.

Connect the vacuum source to the distillation apparatus via a vacuum trap.[9]

Distillation Process:

Turn on the magnetic stirrer to ensure smooth boiling. Boiling stones are not effective

under vacuum.[9]

Start the vacuum pump and allow the pressure in the system to stabilize. Monitor the

pressure using a manometer. Aim for a pressure between 25-30 mmHg for a boiling point

of 145-150 °C.[4]

Once the desired pressure is reached and stable, begin to gently heat the distillation flask

using the heating mantle.

Observe the mixture for signs of boiling. As the temperature rises, a forerun of any lower-

boiling impurities may be collected in the first receiving flask.

The pure 4-Bromophenol will begin to distill when the vapor temperature reaches the

expected boiling point at the recorded pressure. Collect this main fraction in a clean

receiving flask. The pure product will solidify in the receiving flask upon cooling.

Monitor the temperature and pressure throughout the distillation. A stable temperature

during the collection of the main fraction indicates a pure compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b116583?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.04%3A_Vacuum_Distillation/5.4C%3A_Step-by-Step_Procedures_for_Vacuum_Distillation
http://www.orgsyn.org/demo.aspx?prep=CV1P0128
https://www.benchchem.com/product/b116583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stop the distillation when only a small amount of residue remains in the distillation flask or

when the temperature begins to drop.

Shutdown and Product Recovery:

Turn off the heating mantle and allow the apparatus to cool.

Carefully and slowly vent the system to atmospheric pressure.

Turn off the vacuum pump.

Disassemble the apparatus and collect the purified 4-Bromophenol from the receiving

flask.

Determine the yield and characterize the purified product by appropriate analytical

methods (e.g., melting point, NMR spectroscopy).

Visualized Workflow
The following diagram illustrates the logical workflow of the vacuum distillation procedure.
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Caption: Workflow for the purification of 4-Bromophenol by vacuum distillation.

This detailed protocol and the accompanying information will aid researchers in safely and

effectively purifying 4-Bromophenol for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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